molecular formula C10H11IO B8807489 1-(4-Iodophenyl)-2-methylpropan-1-one

1-(4-Iodophenyl)-2-methylpropan-1-one

Cat. No.: B8807489
M. Wt: 274.10 g/mol
InChI Key: IGRZHPVXPZFKGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Iodophenyl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C10H11IO and its molecular weight is 274.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11IO

Molecular Weight

274.10 g/mol

IUPAC Name

1-(4-iodophenyl)-2-methylpropan-1-one

InChI

InChI=1S/C10H11IO/c1-7(2)10(12)8-3-5-9(11)6-4-8/h3-7H,1-2H3

InChI Key

IGRZHPVXPZFKGB-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(=O)C1=CC=C(C=C1)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 2.0 M solution of Isopropylmagnesium chloride (10 ml, 20 mmol) was added dropwise (30 min), under nitrogen, to a stirred solution of freshly distilled 4-iodobenzoyl chloride (5.32 g, 20 mmol) and Fe(acac)3 (0.35 g, 1 mmol) in 150 ml of dry THF at room temperature. After addition, the stirring was continued for 10 min at the same temperature. The reaction was quenched by pouring the mixture into dilute hydrochloric acid and extracted with several portions of ether. The combined ether extracts were washed with aq. NaHCO3, water, and dried over Na2SO4. Removal of the organic solvents under vacuum gave the product as colorless oil. And the crude product was used for the next step without further purification.
[Compound]
Name
solution
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0 (± 1) mol
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reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
5.32 g
Type
reactant
Reaction Step Two
[Compound]
Name
Fe(acac)3
Quantity
0.35 g
Type
reactant
Reaction Step Three
Name
Quantity
150 mL
Type
solvent
Reaction Step Four

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